Cas no 83959-87-9 (Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-)

• Product Name: Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-
• CAS No: 83959-87-9
• MF: C₂₂H₁₇NO
• MW: 311.376485586166
• CID: 668158
• PubChem ID: 71414794
• Update Time: 2025-04-19

Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-
• 2-(2-methylphenyl)-5-(4-phenylphenyl)-1,3-oxazole
• DTXSID50834231
• 5-([1,1'-Biphenyl]-4-yl)-2-(2-methylphenyl)-1,3-oxazole
• 83959-87-9

• Inchi： 1S/C22H17NO/c1-16-7-5-6-10-20(16)22-23-15-21(24-22)19-13-11-18(12-14-19)17-8-3-2-4-9-17/h2-15H,1H3
• InChI Key： VYLNKZMGMUDQNP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.131014166g/mol
• Monoisotopic Mass: 311.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26Ų